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Compound of Interest

Compound Name: 3-Ethylthiophene

Cat. No.: B160659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 3-
ethylthiophene, focusing on its Chemical Abstracts Service (CAS) number and detailed safety

data. The information is intended to support researchers, scientists, and professionals in drug

development in the safe handling and application of this compound.

Chemical Identification
Compound Name: 3-Ethylthiophene

CAS Number: 1795-01-3[1][2]

Molecular Formula: C₆H₈S[1][2]

Molecular Weight: 112.19 g/mol [2][3]

Synonyms: Thiophene, 3-ethyl-[1]

Physicochemical Properties
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Property Value Source

Appearance
Colorless to slightly yellow

clear liquid
[2]

Boiling Point 141 - 145 °C [1][2]

Melting Point -89.1 °C [1][3]

Flash Point 22.8 °C

Density 1.004 g/cm³

Safety and Hazard Information
The safety profile of 3-ethylthiophene is summarized below, based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification
Hazard Class Hazard Category GHS Hazard Statement

Flammable liquids Category 2 / 3

H225: Highly flammable liquid

and vapor / H226: Flammable

liquid and vapor[3]

Acute toxicity, oral Category 4 H302: Harmful if swallowed[3]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[3]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[3]

Specific target organ toxicity,

single exposure

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[3]

Signal Word: Danger / Warning[3][4]

GHS Pictograms:

Flame (Flammable)
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Exclamation Mark (Irritant, Harmful)

Precautionary Statements (GHS)
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Type Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[4][5]

P233
Keep container tightly closed.

[5]

P240
Ground and bond container

and receiving equipment.[5]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[5]

P242 Use non-sparking tools.[5]

P243
Take action to prevent static

discharges.[5]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

Response P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]
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P370+P378

In case of fire: Use alcohol-

resistant foam, dry chemical,

or carbon dioxide to

extinguish.[4]

Storage P403+P235
Store in a well-ventilated

place. Keep cool.[5]

Disposal P501

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.[5]

Toxicological Data
While specific quantitative toxicological data such as LD50 (median lethal dose) for 3-
ethylthiophene is not readily available in the provided search results, data for structurally

related thiophene compounds can offer some insight. It is important to note that the

toxicological properties of 3-ethylthiophene have not been fully investigated.[4]

Compound Route Species Value

3-Hexylthiophene Oral Not Specified LD50: 500.1 mg/kg[6]

Dermal Not Specified LD50: 1,100 mg/kg[6]

Inhalation Not Specified LC50 (4h): 11 mg/L[6]

3-Methylthiophene Inhalation Mouse
LC50 (2h): 18,000

mg/m³[7]

Experimental Protocols and Methodologies
Detailed experimental protocols for the safety assessment of 3-ethylthiophene are not

specifically described in the provided search results. However, the safety evaluation of

thiophene derivatives often involves standard toxicological assays to determine their genotoxic

and mutagenic potential.[8]
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General Protocol for Genotoxicity Assessment
A common workflow for assessing the genotoxic potential of a chemical compound like a

thiophene derivative is outlined below.

In Vitro Assays

Data Evaluation & Prediction Outcome

Ames Test
(Salmonella typhimurium)

Comet Assay
(Single Cell Gel Electrophoresis)

Cell Transformation Assay
(e.g., SHE cells)

Structure-Toxicity
Relationship Analysis

In Silico Prediction
(e.g., CYP450 metabolism)

Genotoxic/Carcinogenic
Potential Assessment

Test Compound
(3-Ethylthiophene)

Initial Screening

Click to download full resolution via product page

Caption: Workflow for Genotoxicity Assessment.

Methodology Descriptions:

Ames Test (Salmonella Mutagenicity Assay): This is a widely used method to assess the

mutagenic potential of a chemical compound.[8] It utilizes strains of Salmonella typhimurium

that have mutations in genes involved in histidine synthesis. The test compound is evaluated

for its ability to cause mutations that revert the bacteria to a state where they can synthesize

histidine and grow on a histidine-free medium.[8]

Comet Assay (Single-Cell Gel Electrophoresis): This is a sensitive technique for detecting

DNA damage at the level of individual eukaryotic cells.[8] Cells are embedded in agarose,

lysed, and then subjected to electrophoresis. Damaged DNA, containing fragments and

breaks, migrates further from the nucleus, creating a "comet tail" shape. The length and

intensity of the tail are proportional to the extent of DNA damage.

In Vitro Cell Transformation Assay (CTA): This assay is used to evaluate the carcinogenic

potential of a substance by measuring its ability to induce neoplastic transformation in

cultured cells, such as Syrian Hamster Embryo (SHE) cells.[8]
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In Silico Analysis: Computational models are often used to predict the metabolic pathways of

thiophene derivatives, particularly their interaction with cytochrome P450 (CYP450)

enzymes.[8] This helps in hypothesizing potential toxicological profiles and understanding

structure-toxicity relationships.[8]

Handling and Storage
Handling: Wear appropriate personal protective equipment (PPE), including chemical safety

glasses, gloves, and protective clothing.[4] Ensure adequate ventilation and avoid inhalation

of vapors.[4] Keep away from ignition sources as the substance is flammable.[4]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[5]

This guide provides a summary of the available information on 3-ethylthiophene. For any

laboratory or industrial application, it is crucial to consult the most recent and complete Safety

Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Ethylthiophene: CAS
Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160659#3-ethylthiophene-cas-number-and-safety-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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